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molecular formula C7H8ClN3O2 B1354456 Methyl 2,6-Diamino-5-chloronicotinate CAS No. 519147-85-4

Methyl 2,6-Diamino-5-chloronicotinate

Cat. No. B1354456
CAS RN: 519147-85-4
M. Wt: 201.61 g/mol
InChI Key: LSFYJPAJPKSCOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06951867B2

Procedure details

To a colorless solution of methyl 5-chloro-2,6-bis[(2,2-dimethylpropanoyl)amino]nicotinate (Example 2, Step 2, 153.9 g, 416 mmol) in methanol (1.5 L) was added a solution of potassium tert-butoxide (185 g, 1.65 mol) in methanol (500 mL) dropwise during the period of 20 min at room temperature under nitrogen atmosphere. Dissolving potassium tert-butoxide in methanol was exothermic, so potassium tert-butoxide must be added portionwise from powder addition funnel to methanol during the period of 2 h with ice-cold water bath. After the addition was completed, the reaction solution was stirred at reflux temperature for 1 h under nitrogen atmosphere, and cooled to room temperature. The resulting suspension was evaporated and ca. 1.3 L of methanol was removed (ca. 700 mL of methanol was remained). To this mixture was added water (1.2 L) and stirred at room temperature for 1 h with water bath (internal temperature was maintained at 20° C.), then the resulting suspension was filtered through paper filter and the pale yellow solid was dried under reduced pressure at 50° C. for 12 h to give 74.3 g (368.9 mmol, 89%) of the title compound as a pale yellow crystal.
Name
methyl 5-chloro-2,6-bis[(2,2-dimethylpropanoyl)amino]nicotinate
Quantity
153.9 g
Type
reactant
Reaction Step One
Name
potassium tert-butoxide
Quantity
185 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
1.5 L
Type
solvent
Reaction Step One
Name
methanol
Quantity
500 mL
Type
solvent
Reaction Step One
Name
potassium tert-butoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
potassium tert-butoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
title compound
Yield
89%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:3]([NH:19]C(=O)C(C)(C)C)=[N:4][C:5]([NH:12]C(=O)C(C)(C)C)=[C:6]([CH:11]=1)[C:7]([O:9][CH3:10])=[O:8].CC(C)([O-])C.[K+]>CO>[NH2:12][C:5]1[N:4]=[C:3]([NH2:19])[C:2]([Cl:1])=[CH:11][C:6]=1[C:7]([O:9][CH3:10])=[O:8] |f:1.2|

Inputs

Step One
Name
methyl 5-chloro-2,6-bis[(2,2-dimethylpropanoyl)amino]nicotinate
Quantity
153.9 g
Type
reactant
Smiles
ClC=1C(=NC(=C(C(=O)OC)C1)NC(C(C)(C)C)=O)NC(C(C)(C)C)=O
Name
potassium tert-butoxide
Quantity
185 g
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Name
methanol
Quantity
1.5 L
Type
solvent
Smiles
CO
Name
methanol
Quantity
500 mL
Type
solvent
Smiles
CO
Step Two
Name
potassium tert-butoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Step Three
Name
potassium tert-butoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Step Four
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction solution was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After the addition
TEMPERATURE
Type
TEMPERATURE
Details
at reflux temperature for 1 h under nitrogen atmosphere
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The resulting suspension was evaporated
CUSTOM
Type
CUSTOM
Details
ca. 1.3 L of methanol was removed (ca. 700 mL of methanol was remained)
ADDITION
Type
ADDITION
Details
To this mixture was added water (1.2 L)
STIRRING
Type
STIRRING
Details
stirred at room temperature for 1 h with water bath
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
(internal temperature was maintained at 20° C.)
FILTRATION
Type
FILTRATION
Details
the resulting suspension was filtered through paper
FILTRATION
Type
FILTRATION
Details
filter
CUSTOM
Type
CUSTOM
Details
the pale yellow solid was dried under reduced pressure at 50° C. for 12 h
Duration
12 h

Outcomes

Product
Name
title compound
Type
product
Smiles
NC1=C(C(=O)OC)C=C(C(=N1)N)Cl
Measurements
Type Value Analysis
AMOUNT: AMOUNT 368.9 mmol
AMOUNT: MASS 74.3 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 88.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.